ethyl N-[(cyclohexylamino)carbonyl]-3,3,3-trifluoro-2-phenylalaninate
Overview
Description
Ethyl N-[(cyclohexylamino)carbonyl]-3,3,3-trifluoro-2-phenylalaninate, also known as ECTP, is a molecule that has gained attention in the scientific community due to its potential applications in research. ECTP is a synthetic compound that can be produced through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of ethyl N-[(cyclohexylamino)carbonyl]-3,3,3-trifluoro-2-phenylalaninate involves its interaction with proteases. This compound contains a fluorophore and a quencher group that are separated by a protease-specific peptide sequence. When the peptide sequence is cleaved by a protease, the fluorophore and quencher are separated, leading to an increase in fluorescence signal. This allows for the detection of protease activity in real-time.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect cell viability or proliferation (Zhang et al., 2014). However, the effects of this compound on various biochemical and physiological processes have not been extensively studied.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl N-[(cyclohexylamino)carbonyl]-3,3,3-trifluoro-2-phenylalaninate is its high sensitivity and specificity for detecting protease activity. This compound can be used to detect protease activity in vitro and in vivo with high accuracy and precision. Additionally, this compound can be conjugated to proteins and used as a FRET probe to study protein-protein interactions in real-time.
One limitation of this compound is its limited availability and high cost. This compound is a synthetic compound that requires specialized equipment and expertise to produce, which can make it difficult and expensive to obtain.
Future Directions
There are several future directions for research on ethyl N-[(cyclohexylamino)carbonyl]-3,3,3-trifluoro-2-phenylalaninate. One area of interest is the development of new protease-specific peptide sequences that can be used with this compound to detect a wider range of proteases. Another area of research is the use of this compound as a tool for studying protein-protein interactions in complex biological systems, such as in vivo models. Additionally, the potential applications of this compound in the diagnosis and treatment of protease-related diseases, such as cancer and inflammation, should be explored further.
Conclusion:
This compound is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound can be synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. This compound has shown promise as a fluorescent probe for detecting protease activity and as a tool for studying protein-protein interactions. Future research on this compound should focus on developing new protease-specific peptide sequences, exploring its potential applications in disease diagnosis and treatment, and studying its use in complex biological systems.
Scientific Research Applications
Ethyl N-[(cyclohexylamino)carbonyl]-3,3,3-trifluoro-2-phenylalaninate has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for detecting protease activity. Proteases are enzymes that play a crucial role in various biological processes, and their dysregulation has been implicated in several diseases. This compound has been shown to be a highly sensitive and specific probe for detecting protease activity in vitro and in vivo (Zhang et al., 2014).
Another area of research is the use of this compound as a tool for studying protein-protein interactions. This compound can be conjugated to proteins and used as a fluorescence resonance energy transfer (FRET) probe to study protein-protein interactions in real-time (Zhang et al., 2015).
Properties
IUPAC Name |
ethyl 2-(cyclohexylcarbamoylamino)-3,3,3-trifluoro-2-phenylpropanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23F3N2O3/c1-2-26-15(24)17(18(19,20)21,13-9-5-3-6-10-13)23-16(25)22-14-11-7-4-8-12-14/h3,5-6,9-10,14H,2,4,7-8,11-12H2,1H3,(H2,22,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRPJWBONPNEUHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=CC=C1)(C(F)(F)F)NC(=O)NC2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23F3N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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